Cas no 342-55-2 (1-Bromo-2-fluoronaphthalene)
1-Bromo-2-fluoronaphthalene is a halogenated naphthalene derivative commonly used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. Its key advantages include high reactivity due to the presence of both bromine and fluorine substituents, enabling selective functionalization in cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The electron-withdrawing fluorine atom enhances stability while directing further substitutions. This compound is valued for its versatility in constructing complex aromatic frameworks and its utility in material science applications. It is typically handled under inert conditions due to sensitivity to moisture and light. Purity and precise halogen positioning make it a reliable building block for advanced synthetic routes.
1-Bromo-2-fluoronaphthalene structure
Product Name:1-Bromo-2-fluoronaphthalene
CAS No:342-55-2
MF:C10H6BrF
MW:225.057045459747
CID:1062678
PubChem ID:12343972
Update Time:2025-10-20
1-Bromo-2-fluoronaphthalene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-2-fluoronaphthalene
- fluorobromonapthalene
- SCHEMBL3254994
- Naphthalene, 1-bromo-2-fluoro-
- DTXSID90492511
- 1-Bromo-2-fluoro-naphthalene
- Naphthalene, 1-bromo-2-fluoro
- AVHQKZJSBJWEGU-UHFFFAOYSA-N
- 342-55-2
- DB-311920
-
- Inchi： 1S/C10H6BrF/c11-10-8-4-2-1-3-7(8)5-6-9(10)12/h1-6H
- InChI Key： AVHQKZJSBJWEGU-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=C2C=CC=CC2=1)F
Computed Properties
- Exact Mass: 223.96368
- Monoisotopic Mass: 223.96369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Bromo-2-fluoronaphthalene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Bromo-2-fluoronaphthalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219000343-250mg |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 98% | 250mg |
$680.00 | 2023-09-02 | |
| Alichem | A219000343-500mg |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 98% | 500mg |
$980.00 | 2023-09-02 | |
| Alichem | A219000343-1g |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 98% | 1g |
$1752.40 | 2023-09-02 | |
| TRC | B684860-50mg |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 50mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B684860-500mg |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 500mg |
$ 1918.00 | 2023-04-18 | ||
| TRC | B684860-1g |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 1g |
$ 3000.00 | 2023-09-08 | ||
| A2B Chem LLC | AD48456-50mg |
Naphthalene, 1-bromo-2-fluoro- |
342-55-2 | 50mg |
$684.00 | 2023-12-30 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1875661-1g |
1-Bromo-2-fluoronaphthalene |
342-55-2 | 98% | 1g |
￥8583.00 | 2024-05-18 |
1-Bromo-2-fluoronaphthalene Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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